![molecular formula C23H18N6O2 B2842077 N-(6-(1H-indol-1-yl)pyrimidin-4-yl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide CAS No. 1428379-75-2](/img/structure/B2842077.png)
N-(6-(1H-indol-1-yl)pyrimidin-4-yl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide
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Description
N-(6-(1H-indol-1-yl)pyrimidin-4-yl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide, also known as GDC-0032, is a small molecule inhibitor of phosphoinositide 3-kinase (PI3K) signaling pathway. PI3K pathway is involved in many cellular processes including cell growth, survival, and metabolism. Aberrant activation of PI3K pathway is frequently observed in various types of cancers, making it an attractive target for cancer therapy.
Scientific Research Applications
Cyclization Reactions and Derivative Synthesis
Cyclization reactions involving aryl-, aroyl-, and pyrimidinyl cyanamides with various substrates lead to the synthesis of diverse heterocyclic compounds. These reactions are fundamental in medicinal chemistry for creating pharmacologically active heterocycles, demonstrating the compound's potential utility in synthesizing new chemical entities with therapeutic properties (Shikhaliev et al., 2008).
Antioxidant Activity and Molecular Docking
The design and synthesis of novel indole derivatives, which include structures related to the query compound, have shown significant antioxidant activities. Molecular docking studies suggest these compounds can inhibit reactive oxygen species (ROS), indicating potential applications in researching oxidative stress-related diseases (Aziz et al., 2021).
Anti-inflammatory and Analgesic Activities
Research on substituted pyrazolin-5-ones and hexahydroindazol-3-ones, containing pyrimidinyl moieties, has revealed pronounced anti-inflammatory and analgesic activities. These findings highlight the compound's relevance in developing new therapeutic agents for inflammation and pain management (El‐Hawash et al., 2006).
Antibacterial Properties
Piperazinyl oxazolidinone derivatives, including those with pyrimidinyl rings, have been investigated for their antibacterial properties against gram-positive pathogens. This research area signifies the compound's potential application in discovering new antibiotics to combat resistant bacterial infections (Tucker et al., 1998).
properties
IUPAC Name |
N-(6-indol-1-ylpyrimidin-4-yl)-3-(4-oxoquinazolin-3-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18N6O2/c30-22(10-11-28-15-26-18-7-3-2-6-17(18)23(28)31)27-20-13-21(25-14-24-20)29-12-9-16-5-1-4-8-19(16)29/h1-9,12-15H,10-11H2,(H,24,25,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUNPEYSHTGPPGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CN2C3=NC=NC(=C3)NC(=O)CCN4C=NC5=CC=CC=C5C4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-(1H-indol-1-yl)pyrimidin-4-yl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide |
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